2-ethoxy-1,3-thiazole-5-carboxylic acid
Overview
Description
“2-ethoxy-1,3-thiazole-5-carboxylic acid” is a derivative of thiazole, a heterocyclic compound that contains both sulfur and nitrogen . Thiazoles are well represented in biomolecules and are often fused with benzene derivatives .
Synthesis Analysis
The synthesis of thiazole derivatives involves various chemical reactions. For instance, the synthesis of 2-aminothiazole-4-carboxylate Schiff bases involves the use of FTIR and NMR for characterization . The yield of these reactions can vary, with some reactions yielding up to 60% .Molecular Structure Analysis
The molecular structure of “2-ethoxy-1,3-thiazole-5-carboxylic acid” can be analyzed using various techniques such as IR spectroscopy and NMR spectroscopy . These techniques provide information about the functional groups present in the molecule and their arrangement .Chemical Reactions Analysis
Thiazoles have many reactive positions where donor–acceptor, nucleophilic, and oxidation reactions may take place . Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-ethoxy-1,3-thiazole-5-carboxylic acid” can be determined using various techniques. For instance, its boiling point can be determined using distillation . Its acidity can be determined by measuring its pKa value .Mechanism of Action
Safety and Hazards
Safety data sheets provide information about the potential hazards of a chemical compound and the necessary precautions to take when handling it . For instance, it is recommended to avoid dust formation, avoid breathing mist, gas or vapors, and to use personal protective equipment when handling "2-ethoxy-1,3-thiazole-5-carboxylic acid" .
Future Directions
Thiazole derivatives have a wide range of applications in the field of medicinal chemistry. They have been used in the development of various drugs and biologically active agents . Future research could focus on exploring new synthetic routes for thiazole derivatives and investigating their potential therapeutic applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethoxy-1,3-thiazole-5-carboxylic acid can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloroacetic acid", "ethanol", "thiourea", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "copper sulfate", "sodium bicarbonate", "hydrogen peroxide", "sodium hydroxide", "acetic anhydride", "acetic acid" ], "Reaction": [ "The first step involves the reaction of 2-chloroacetic acid with ethanol and thiourea in the presence of sodium hydroxide to form 2-ethoxythiazolidine-4-carboxylic acid.", "The second step involves the oxidation of 2-ethoxythiazolidine-4-carboxylic acid with sulfuric acid and sodium nitrite to form 2-ethoxy-1,3-thiazole-4-carboxylic acid.", "The third step involves the reaction of 2-ethoxy-1,3-thiazole-4-carboxylic acid with copper sulfate and sodium bicarbonate to form 2-ethoxy-1,3-thiazole-5-carboxylic acid.", "The final step involves the acetylation of 2-ethoxy-1,3-thiazole-5-carboxylic acid with acetic anhydride and acetic acid in the presence of sodium hydroxide to form the desired product, 2-ethoxy-1,3-thiazole-5-carboxylic acid." ] } | |
CAS RN |
937656-24-1 |
Product Name |
2-ethoxy-1,3-thiazole-5-carboxylic acid |
Molecular Formula |
C6H7NO3S |
Molecular Weight |
173.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
